Cas no 618383-48-5 (3-(4-Fluorophenyl)isoxazole-5-carboxylic acid)

• Product Name: 3-(4-Fluorophenyl)isoxazole-5-carboxylic acid
• CAS No: 618383-48-5
• MF: C₁₀H₆FNO₃
• MW: 207.157946109772
• MDL: MFCD05150725
• CID: 502257
• PubChem ID: 1096405
• Update Time: 2025-04-19

3-(4-Fluorophenyl)isoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)isoxazole-5-carboxylic acid
• 3-(4-FLUORO-PHENYL)-ISOXAZOLE-5-CARBOXYLIC ACID
• 5-Isoxazolecarboxylicacid, 3-(4-fluorophenyl)-
• 3-(4-fluorophenyl)-1,2-oxazole-5-carboxylic acid
• SCHEMBL3101558
• BBL037377
• 3-(4-fluorophenyl)isoxazole-5-carboxylicacid
• RAPIFMAMJGZVMX-UHFFFAOYSA-N
• DB-030986
• EN300-92891
• D84152
• DTXSID50360267
• 3-(4-fluorophenyl)-5-isoxazole-carboxylic acid
• 618383-48-5
• Z369737780
• MFCD05150725
• 5-Isoxazolecarboxylic acid, 3-(4-fluorophenyl)-
• ALBB-009878
• CS-0029798
• STK341642
• 3-(4-fluorophenyl)-isoxazole-5-carboxylic acid
• VS-14110
• 3-(4-fluorophenyl)-5-isoxazolecarboxylic acid
• AKOS000314535

• MDL： MFCD05150725
• Inchi： 1S/C10H6FNO3/c11-7-3-1-6(2-4-7)8-5-9(10(13)14)15-12-8/h1-5H,(H,13,14)
• InChI Key： RAPIFMAMJGZVMX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C(C(=O)O)ON=1

Computed Properties

• Exact Mass: 207.03300
• Monoisotopic Mass: 207.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: 2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 428.8±35.0 °C at 760 mmHg
• Flash Point: 213.1±25.9 °C
• Refractive Index: 1.566
• PSA: 63.33000
• LogP: 2.17890
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(4-Fluorophenyl)isoxazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C